Cas no 10286-78-9 (Benzamide,N-(3-chloro-4-methylphenyl)-)

Benzamide,N-(3-chloro-4-methylphenyl)- structure
10286-78-9 structure
Product Name:Benzamide,N-(3-chloro-4-methylphenyl)-
CAS No:10286-78-9
MF:C14H12ClNO
MW:245.704182624817
CID:216281
PubChem ID:295233
Update Time:2025-04-19

Benzamide,N-(3-chloro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(3-chloro-4-methylphenyl)-
    • N-(3-chloro-4-methylphenyl)benzamide
    • 2-Chlor-4-benzamino-toluol
    • AC1L6NOY
    • AC1Q2F5K
    • AN-652
    • Benzoesaeure-(3-chlor-4-methyl-anilid)
    • benzoic acid-(3-chloro-4-methyl-anilide)
    • NSC164394
    • STK209360
    • SureCN7748140
    • 10286-78-9
    • SCHEMBL7748140
    • AKOS001298862
    • 3'-CHLORO-4'-METHYLBENZANILIDE
    • NSC-164394
    • AN-652/40847953
    • DTXSID20304158
    • Z28153752
    • NSC 164394
    • Inchi: 1S/C14H12ClNO/c1-10-7-8-12(9-13(10)15)16-14(17)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17)
    • InChI Key: APLQVPPMTCVSKJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 245.06086
  • Monoisotopic Mass: 245.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 293.1°Cat760mmHg
  • Flash Point: 131.1°C
  • Refractive Index: 1.637
  • PSA: 29.1
  • LogP: 3.97370
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